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Compound of Interest

Compound Name: FDI-6

Cat. No.: B1672318 Get Quote

For researchers and scientists working with the FOXM1 inhibitor, FDI-6, ensuring its proper

disposal is a critical component of laboratory safety and environmental responsibility. While a

specific Safety Data Sheet (SDS) with official disposal procedures for FDI-6 is not publicly

available, established best practices for the handling of research-grade chemical compounds

provide a clear framework for its safe management. This guide offers essential, step-by-step

instructions to navigate the disposal process, ensuring the safety of laboratory personnel and

adherence to regulatory standards.

Key Compound Information
A summary of the available quantitative data for FDI-6 is presented below. This information is

crucial for understanding the compound's properties and for accurate waste identification.

Property Value Source

CAS Number 313380-27-7 [1]

Molecular Formula C₁₉H₁₁F₄N₃OS₂ [2]

Molecular Weight 437.43 g/mol [2]

Solubility in DMSO 87 mg/mL (198.88 mM) [3]

GI₅₀ in MDA-MB-231 cells 21.8 µM [1]

GI₅₀ in PEO-1 cells 18.1 µM [1]
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Experimental Protocol: Step-by-Step Disposal of
FDI-6
The following protocol outlines the recommended procedure for the disposal of FDI-6 and

materials contaminated with it. This process is based on general principles of hazardous waste

management and should be adapted to comply with the specific guidelines of your institution's

Environmental Health and Safety (EHS) department.[4]

1. Waste Identification and Segregation:

Identify all FDI-6 waste streams. This includes:

Unused or expired solid FDI-6.

Solutions containing FDI-6 (e.g., in DMSO).

Contaminated labware: vials, pipette tips, syringes, gloves, and bench paper.

Segregate FDI-6 waste from other laboratory waste.[5] All items that have come into contact

with FDI-6 should be considered chemical waste. Do not mix with regular trash or other

waste streams unless explicitly permitted by your EHS department.

2. Containment and Labeling:

Use appropriate waste containers. Solid waste should be collected in a designated, sealable

container. Liquid waste should be collected in a compatible, leak-proof container. For

example, since FDI-6 is often dissolved in DMSO, a chemically resistant container is

necessary.

Clearly label all waste containers. The label should include:

The full chemical name: "FDI-6".

The primary solvent (e.g., "in DMSO").

The words "Hazardous Waste".
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The name of the Principal Investigator and the laboratory location.

An approximate concentration and volume of the waste.

3. Storage:

Store waste in a designated and secure area. This area should be away from general

laboratory traffic and incompatible chemicals.

Adhere to institutional limits for the volume of waste that can be accumulated and the

duration of storage.[4]

4. Disposal Request and Pickup:

Contact your institution's EHS department to arrange for a hazardous waste pickup.[4]

Provide all necessary documentation as required by your EHS department. This may include

a chemical waste disposal form.

5. Record Keeping:

Maintain a log of all FDI-6 waste generated and disposed of. This documentation is crucial

for regulatory compliance.

Logical Workflow for FDI-6 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of FDI-6.

Phase 1: Generation & Identification Phase 2: Segregation & Containment Phase 3: Storage & Disposal

FDI-6 Waste Generated
(Solid, Liquid, Contaminated Materials) Identify as Chemical Waste Segregate from other waste streams Place in appropriate,

sealed waste container
Label container clearly:

'Hazardous Waste - FDI-6'
Store in designated

secure area
Contact Institutional EHS

for waste pickup Maintain Disposal Records
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FDI-6 Disposal Workflow Diagram

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

FDI-6, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific guidelines and EHS

department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

